Cas no 1560125-40-7 (3-{bicyclo2.2.1heptan-2-yl}propan-1-amine, Mixture of diastereomers)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}propan-1-amine, Mixture of diastereomers
• CAS No: 1560125-40-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6263755
• PubChem ID: 79559035
• Update Time: 2025-05-23

3-{bicyclo2.2.1heptan-2-yl}propan-1-amine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yl}propan-1-amine, Mixture of diastereomers
• CS-0237794
• EN300-1870576
• AKOS018114978
• 1560125-40-7
• 3-(2-Bicyclo[2.2.1]heptanyl)propan-1-amine
• 3-{bicyclo[2.2.1]heptan-2-yl}propan-1-amine
• 3-(Bicyclo[2.2.1]heptan-2-yl)propan-1-amine

• Inchi： 1S/C10H19N/c11-5-1-2-9-6-8-3-4-10(9)7-8/h8-10H,1-7,11H2
• InChI Key： XOTZSNXSBSAQAL-UHFFFAOYSA-N
• SMILES： NCCCC1CC2CCC1C2

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3-{bicyclo2.2.1heptan-2-yl}propan-1-amine, Mixture of diastereomers

3-{Bicyclo[2.2.1]Heptan-2-Yl}Propan-1-Amine: A Comprehensive Overview

3-{Bicyclo[2.2.1]heptan-2-yl}propan-1-amine, also known by its CAS number 1560125-40-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which exists as a mixture of diastereomers, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and recent advancements in the utilization of this compound.

The molecular structure of 3-{bicyclo[2.2.1]heptan-2-yl}propan-1-amine is characterized by a bicyclic framework, specifically a bicyclo[2.2.1]heptane system, which is fused with an amine group at the third position of the propane chain. This arrangement imparts the compound with unique steric and electronic properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of bicyclic compounds like 3-{bicyclo[2.2.1]heptan-2-yl}propan-1-amine in drug discovery and materials science. Researchers have explored its role as a chiral auxiliary in asymmetric synthesis, leveraging its rigid bicyclic structure to induce high enantioselectivity in various reactions.

The synthesis of 3-{bicyclo[2.2.1]heptan-2-yl}propan-1-amine typically involves multi-step processes that include ring-forming reactions and amine functionalization. One notable approach reported in recent literature involves the use of catalytic asymmetric hydrogenation to construct the bicyclic framework, followed by selective amination to introduce the amine group.

In terms of physical properties, 3-{bicyclo[2.2.1]heptan-2-yl}propan-1-amine exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and THF.

The mixture of diastereomers observed in this compound is a result of its stereochemistry at multiple centers within the bicyclic framework and the propane chain. This diastereomeric mixture can be separated using advanced chromatographic techniques or utilized as-is depending on the application requirements.

Recent advancements in computational chemistry have enabled detailed studies on the electronic structure and reactivity of 3-{bicyclo[2.2.1]heptan-2-y l}propan - 1 - amine. These studies have provided insights into its potential as a catalyst or ligand in transition metal-mediated reactions.

In conclusion, 3-{bicyclo[ ̃ . ̃ . ̃ ] heptan - ̃ - yl } propan - ̃ - amine strong > stands out as a versatile compound with promising applications across multiple disciplines.